![molecular formula C20H17NO7 B2956883 Dimethyl 2-(1-oxoisochroman-3-carboxamido)terephthalate CAS No. 786674-53-1](/img/structure/B2956883.png)
Dimethyl 2-(1-oxoisochroman-3-carboxamido)terephthalate
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Description
Dimethyl 2-(1-oxoisochroman-3-carboxamido)terephthalate is a useful research compound. Its molecular formula is C20H17NO7 and its molecular weight is 383.356. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact and Biodegradation
Dimethyl terephthalate (DMT), a primary ingredient in polyester and industrial plastic manufacturing, poses environmental concerns due to its global use. A study by Cheng et al. (2020) identified an esterase gene, dmtH, in Sphingobium sp. C3, capable of transforming DMT into less toxic mono-methyl terephthalate (MMT). This transformation reduces DMT's toxicity, indicating potential applications in environmental bioremediation.
Material Science and Polymer Research
Dimethyl terephthalate plays a critical role in polymer science. Legras et al. (1986) explored its use in simulating the behavior of poly(ethylene terephthalate) in the presence of organic acid salts, leading to insights into polymer crystallization mechanisms. Additionally, Kricheldorf et al. (2005) studied the polycondensation of DMT for producing telechelic poly(butylene terephthalate)s, demonstrating its versatility in creating different polymer structures.
Electrochemical Applications
DMT's electrochemical properties have been studied by Urano et al. (2004), who conducted electrochemical and spectroscopic measurements to clarify its electrochromic characteristics. This research suggests potential applications in developing electrochromic materials and devices.
Chemistry and Catalysis
In the field of catalysis, Bhattacharjee et al. (2014) studied the chromium terephthalate metal–organic framework, MIL-101, for its applications in gas adsorption/separation, energy storage, and heterogeneous catalysis, demonstrating DMT's role in creating advanced catalytic materials.
Medical and Biological Research
In the medical field, Weitl et al. (1981) synthesized carboxamido-2,3-dihydroxyterephthalate conjugates of spermine and spermidine, which proved effective in sequestering and removing plutonium from mice. This illustrates the potential of DMT derivatives in biomedical applications, particularly in toxicology and drug delivery systems.
Analytical Chemistry
De la Torre & Gómez-Hens (2000) developed a method for determining terephthalic acid in drink samples using luminescence with terbium(III). This research highlights DMT's role in analytical methods for food safety and environmental monitoring.
Properties
IUPAC Name |
dimethyl 2-[(1-oxo-3,4-dihydroisochromene-3-carbonyl)amino]benzene-1,4-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO7/c1-26-18(23)12-7-8-14(19(24)27-2)15(9-12)21-17(22)16-10-11-5-3-4-6-13(11)20(25)28-16/h3-9,16H,10H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUVWBMFCFAEULA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2CC3=CC=CC=C3C(=O)O2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.